N-(5-Bromo-2-methylphenyl)acetamide
Cat. No. B050266
M. Wt: 228.09 g/mol
InChI Key: HCSKOFDCUTVQKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:1][c:2]1[cH:3][c:4]([NH2:5])[c:6]([CH3:9])[cH:7][cH:8]1.[CH3:10][C:11]([Cl:12])=[O:13].[cH:14]1[cH:15][cH:16][n:17][cH:18][cH:19]1>>[Br:1][c:2]1[cH:3][c:4]([NH:5][C:11]([CH3:10])=[O:13])[c:6]([CH3:9])[cH:7][cH:8]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1ccc(Br)cc1N
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CC(=O)Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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c1ccncc1
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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CC(=O)Nc1cc(Br)ccc1C
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
